Cas no 1381962-77-1 (Chlorhexidine EP Impurity K)

• Product Name: Chlorhexidine EP Impurity K
• CAS No: 1381962-77-1
• MF: C₂₂H₂₉Cl₂N₉O
• MW: 506.431360960007
• CID: 1063638
• Update Time: 2025-06-10

Chlorhexidine EP Impurity K Chemical and Physical Properties

Names and Identifiers

• Chlorhexidine Digluconate Impurity K
• Chlorhexidine EP Impurity K
• ClC1=CC=C(C=C1)NC(=O)NC(NCCCCCCNC(NC(NC1=CC=C(C=C1)Cl)=N)=N)=N

• Inchi： 1S/C22H29Cl2N9O/c23-15-5-9-17(10-6-15)30-21(27)32-19(25)28-13-3-1-2-4-14-29-20(26)33-22(34)31-18-11-7-16(24)8-12-18/h5-12H,1-4,13-14H2,(H5,25,27,28,30,32)(H4,26,29,31,33,34)
• InChI Key： MEUUWVFEOGQPTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N/C(/N)=N/CCCCCC/N=C(\N)/N=C(N)NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 505.1872120 g/mol
• Monoisotopic Mass: 505.1872120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 168
• Molecular Weight: 506.4

Additional information on Chlorhexidine EP Impurity K

Chlorhexidine EP Impurity K (CAS No. 1381962-77-1): An In-Depth Overview

Chlorhexidine EP Impurity K (CAS No. 1381962-77-1) is a significant compound in the realm of pharmaceutical and chemical research, particularly in the context of quality control and impurity profiling. This compound is a known impurity associated with chlorhexidine, a widely used antiseptic and disinfectant agent. Understanding the properties, analytical methods, and regulatory aspects of Chlorhexidine EP Impurity K is crucial for ensuring the safety and efficacy of chlorhexidine-based products.

Chemical Structure and Properties: Chlorhexidine EP Impurity K has a molecular formula of C₂₀H₃₄N₄O₄, with a molecular weight of approximately 386.5 g/mol. It is a white to off-white crystalline solid that is soluble in water and ethanol. The compound's structure is characterized by the presence of two benzene rings and four nitrogen atoms, which contribute to its unique chemical properties. These properties make it an important consideration in the synthesis and purification processes of chlorhexidine.

Analytical Methods: The detection and quantification of Chlorhexidine EP Impurity K are critical for ensuring that pharmaceutical products meet regulatory standards. High-performance liquid chromatography (HPLC) is the most commonly used method for this purpose. Recent advancements in HPLC technology, such as ultra-high-performance liquid chromatography (UHPLC), have significantly improved the sensitivity and resolution of impurity analysis. Mass spectrometry (MS) is often coupled with HPLC to provide more detailed structural information about the impurity.

Regulatory Considerations: The European Pharmacopoeia (EP) sets stringent limits on the presence of impurities in pharmaceutical products, including Chlorhexidine EP Impurity K. The EP specifies that the total impurities in chlorhexidine should not exceed 2%, with specific limits for individual impurities. Compliance with these standards is essential for obtaining marketing authorization for chlorhexidine-based products in Europe.

Clinical Relevance: Chlorhexidine is widely used in healthcare settings for its broad-spectrum antimicrobial activity. It is effective against a wide range of bacteria, fungi, and viruses, making it a valuable component in antiseptic solutions, mouthwashes, and wound dressings. However, the presence of impurities like Chlorhexidine EP Impurity K can affect the product's safety profile. Studies have shown that certain impurities can cause adverse reactions or reduce the efficacy of the active ingredient. Therefore, rigorous quality control measures are necessary to minimize the risk associated with these impurities.

Research Developments: Recent research has focused on developing more efficient methods for the synthesis and purification of chlorhexidine to minimize the formation of impurities like Chlorhexidine EP Impurity K. One notable approach involves using green chemistry principles to reduce environmental impact while improving product purity. For example, researchers have explored the use of catalysts that can selectively promote desired reactions while minimizing side products.

Safety Considerations: While chlorhexidine itself is generally considered safe when used as directed, the presence of impurities can pose potential risks. Therefore, it is essential to monitor and control impurities throughout the manufacturing process. Safety data sheets (SDS) for chlorhexidine-based products should include information on known impurities and their potential health effects.

FUTURE DIRECTIONS: Future research on Chlorhexidine EP Impurity K will likely focus on developing more sensitive analytical methods for detecting trace amounts of this impurity. Additionally, efforts will be made to optimize synthetic routes to further reduce impurity formation. Collaboration between academia, industry, and regulatory bodies will be crucial in advancing these goals.